Cas no 1490810-51-9 (2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid
• CAS No: 1490810-51-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5170693
• PubChem ID: 82423506
• Update Time: 2026-03-04

2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-cyclopropyl-1,3-thiazol-5-yl)acetic acid
• 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid

• Inchi： 1S/C8H9NO2S/c10-7(11)3-6-4-9-8(12-6)5-1-2-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： VWGUCFGUDUEDKR-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CN=C1C1CC1

Additional information on 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid

2-(2-Cyclopropyl-1,3-thiazol-5-yl)acetic Acid: A Comprehensive Overview

2-(2-Cyclopropyl-1,3-thiazol-5-yl)acetic acid is a compound with the CAS number 1490810-51-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a thiazole ring, making it a versatile molecule for various applications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, opening new avenues for its exploration in drug discovery and material science.

The molecular structure of 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid is notable for its thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in diverse chemical reactions. The presence of a cyclopropyl group at the 2-position of the thiazole ring introduces additional strain and reactivity, making this compound a valuable substrate for further functionalization. The acetic acid moiety at the 5-position of the thiazole ring contributes to the compound's acidity and solubility properties, which are critical for its biological activity.

Recent studies have highlighted the potential of 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. Its ability to inhibit bacterial growth without inducing resistance makes it a promising candidate for developing new antibiotics. Additionally, this compound has shown potential in anticancer research, where it has been found to induce apoptosis in various cancer cell lines. These findings underscore the importance of exploring this compound's biological properties further.

The synthesis of 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled the efficient construction of this heterocycle using transition metal catalysts. The incorporation of the cyclopropyl group into the thiazole ring is achieved through a series of coupling reactions, which are optimized to ensure high yields and selectivity. The final step involves the introduction of the acetic acid moiety, which is accomplished through hydrolysis or direct coupling techniques.

In terms of applications, 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid has been explored in various fields beyond pharmacology. Its unique electronic properties make it a suitable candidate for use in organic electronics, where it can serve as a building block for constructing advanced materials such as conductive polymers and semiconductors. Furthermore, this compound has shown promise in catalysis, where it can act as a ligand or catalyst in asymmetric synthesis reactions.

Recent research has also focused on understanding the environmental impact of 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid. Studies have shown that this compound is biodegradable under specific conditions, making it an eco-friendly alternative to traditional chemicals used in industrial applications. Its low toxicity profile further enhances its suitability for use in sustainable processes.

In conclusion, 2-(2-cyclopropyl-1,3-thiazol-5-yl)acetic acid (CAS No: 1490810-51-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in drug discovery and material science. As research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge will undoubtedly grow.